6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(4-methoxybenzyl)hexanamide

• Molecular Formula: C29H29N3O4
• Molecular Weight: 483.6 g/mol
• IUPAC Name: 6-(5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)-N-[(4-methoxyphenyl)methyl]hexanamide
• InChI: InChI=1S/C29H29N3O4/c1-36-21-16-14-20(15-17-21)19-30-26(33)13-3-2-8-18-31-27-22-9-4-5-10-23(22)29(35)32(27)25-12-7-6-11-24(25)28(31)34/h4-7,9-12,14-17,27H,2-3,8,13,18-19H2,1H3,(H,30,33)
• InChI Key: MQZVIJPYCORPHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CCCCCN2C3C4=CC=CC=C4C(=O)N3C5=CC=CC=C5C2=O

Description

6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(4-methoxybenzyl)hexanamide is a complex organic compound that belongs to the class of isoindoloquinazolines

Preparation Methods

The synthesis of 6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(4-methoxybenzyl)hexanamide can be achieved through a multi-step process involving the following key steps:

Formation of the Isoindoloquinazoline Core: This can be achieved through a Povarov reaction, which involves the condensation of anilines, alkenes, and 2-formylbenzoic acid in the presence of a suitable catalyst.

Functionalization: The core structure can be further functionalized by introducing the hexanamide and 4-methoxybenzyl groups through nucleophilic substitution reactions.

Chemical Reactions Analysis

6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(4-methoxybenzyl)hexanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding quinazoline derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced isoindoloquinazoline derivatives.

Scientific Research Applications

6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(4-methoxybenzyl)hexanamide has several scientific research applications:

Medicinal Chemistry: The compound has shown potential as an antitumor agent, with studies indicating its efficacy against various cancer cell lines.

Biological Studies: It is used in the study of biological pathways and mechanisms due to its ability to interact with specific molecular targets.

Chemical Synthesis: The compound serves as a building block for the synthesis of more complex molecules with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(4-methoxybenzyl)hexanamide involves its interaction with specific molecular targets, such as enzymes and receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways are still under investigation, but the compound is believed to exert its effects through the inhibition of key enzymes involved in cell proliferation and survival .

Comparison with Similar Compounds

Similar compounds to 6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(4-methoxybenzyl)hexanamide include:

3-chloro-6-ethyl-5-oxo-5,11-dihydroisoindolo[2,1-a]quinazolin-6-ium chloride: This compound shares a similar core structure but differs in its functional groups, leading to different biological activities.

5-phenylisoindolo[2,1-a]quinazolin-11(6aH)-one: Another related compound with variations in the substituents, affecting its chemical and biological properties.

The uniqueness of this compound lies in its specific functional groups, which confer distinct biological activities and potential therapeutic applications.